tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate
Overview
Description
Tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate, also known as t-Butylcarbamoylmethyl-2-methoxyethylcarbamate, is a synthetic compound that has been used in scientific research for many years. It is an important tool for studying biochemical and physiological processes, as well as for synthesizing new compounds.
Scientific Research Applications
Tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate has numerous scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in metal complexes. It can also be used to study the structure and function of proteins, as well as to synthesize new compounds.
Mechanism of Action
The mechanism of action of tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate is not well understood. However, it is believed to act as a competitive inhibitor of enzymes, meaning that it binds to the enzyme and prevents it from binding to its substrate. This can be used to study the structure and function of proteins, as well as to study the effects of different compounds on the activity of enzymes.
Biochemical and Physiological Effects
Tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, to modulate gene expression, and to affect the structure and function of proteins. It has also been shown to have a variety of effects on cells, including changes in cell morphology, cell proliferation, and cell death.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate has several advantages for laboratory experiments. It is relatively easy to synthesize, and it has a wide range of applications in biochemical and physiological research. However, it is also limited in its use, as it is not very stable and can degrade over time.
Future Directions
The potential future directions for tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate are numerous. It could be used to study the structure and function of proteins, as well as to develop new compounds and drugs. It could also be used to study the effects of different compounds on the activity of enzymes, as well as to study the effects of different compounds on cells. Additionally, it could be used to study the biochemical and physiological effects of different compounds, as well as to develop new methods for synthesizing compounds.
Synthesis Methods
Tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate can be synthesized by a variety of methods. The most common method is the reaction of tert-butyl alcohol with anhydrous sodium carbonate, followed by the addition of a carbamate ester. This reaction produces a carbamate ester, which can then be reacted with 2-methoxyethylchloride to produce the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate involves the reaction of tert-butyl N-(chloromethyl)carbamate with 2-methoxyethylamine, followed by the reaction of the resulting intermediate with urea.", "Starting Materials": [ "tert-butyl N-(chloromethyl)carbamate", "2-methoxyethylamine", "urea" ], "Reaction": [ "Step 1: tert-butyl N-(chloromethyl)carbamate is reacted with 2-methoxyethylamine in the presence of a base such as sodium hydride or potassium carbonate to form tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate intermediate.", "Step 2: The intermediate is then reacted with urea in the presence of a catalyst such as triethylamine or N,N-dimethylformamide to form the final product tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate." ] } | |
CAS RN |
1934469-04-1 |
Product Name |
tert-butyl N-(carbamoylmethyl)-N-(2-methoxyethyl)carbamate |
Molecular Formula |
C10H20N2O4 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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